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Compound of Interest

2-Chloro-3-(3-cyano-4-
Compound Name:

fluorophenyl)-1-propene
CAS No.: 951888-62-3

Cat. No.: B3314702

Get Quote

Executive Summary

5-(2-chloroallyl)-2-fluorobenzonitrile is a bifunctional aromatic building block characterized by a
highly reactive 2-fluorobenzonitrile core and a 2-chloroallyl side chain. In drug discovery, this
molecule serves as a "masked" precursor for 5-acetonyl derivatives (via hydrolysis) or as a
scaffold for constructing fused heterocyclic systems like benzofurans and indoles through
intramolecular cyclization. Its structural motifs are particularly relevant in the synthesis of
Potassium-Competitive Acid Blockers (P-CABSs), kinase inhibitors, and other bioactive small
molecules requiring a 5-substituted 2-fluorophenyl moiety.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6][7]1[8][°]

Nomenclature & Identification[4][5][8]

e Common Name: 5-(2-chloroallyl)-2-fluorobenzonitrile

o |[UPAC Name: 5-(2-chloro-2-propen-1-yl)-2-fluorobenzonitrile
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Molecular Formula: C10H7CIFN[1]

Molecular Weight: 195.62 g/mol

SMILES:N#Cclc(F)ccc(CC(=C)Clhcl

Key Structural Features:
o Nitrile (-CN) at C1: Electron-withdrawing group, directs nucleophilic attack to C2.
o Fluoro (-F) at C2: Labile leaving group for S_NAr reactions.

o 2-Chloroallyl group at C5: Versatile handle for cross-coupling, radical cyclization, or
hydrolysis to a ketone.

Predicted Physicochemical Properties

Value
Property . . Note
(Predicted/Experimental)

Low melting point solid

Physical State Solid or Viscous Oil

expected.
Melting Point 45-55 °C Based on structural analogs.
Boiling Point ~280 °C At 760 mmHg.
LogP 3.2+x04 Lipophilic due to halogenation.
Solubility DMSO, DCM, Ethyl Acetate Insoluble in water.

No ionizable protons in pH 1-
pKa N/A

14 range.

Synthetic Methodologies

The primary route to 5-(2-chloroallyl)-2-fluorobenzonitrile involves a transition-metal-catalyzed
cross-coupling between a 5-halo-2-fluorobenzonitrile precursor and a 2-chloroallyl
organometallic reagent.
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Protocol A: Palladium-Catalyzed Negishi Coupling

This method offers the highest selectivity and yield, avoiding the isomerization of the double
bond.

Reagents:

Substrate: 5-Bromo-2-fluorobenzonitrile [CAS: 179897-89-3][2][3]

Reagent: 2-Chloroallyl zinc chloride (prepared in situ from 2,3-dichloropropene and Zn dust)

Catalyst: Pd(PPhs)a or Pd(dppf)Clz

Solvent: THF (anhydrous)

Step-by-Step Workflow:

e Preparation of Organozinc Reagent:

o Activate Zinc dust (1.5 eq) with 1,2-dibromoethane (5 mol%) and TMSCI (5 mol%) in THF.

o Add 2,3-dichloropropene (1.2 eq) dropwise at 0°C. Stir at RT for 2 hours to form 2-
chloroallyl zinc chloride.

e Coupling Reaction:

o In a separate flask, dissolve 5-bromo-2-fluorobenzonitrile (1.0 eq) and Pd(PPhs)4 (5 mol%)
in THF.

o Transfer the organozinc solution to the substrate flask via cannula under inert atmosphere
(N2/Ar).

o Heat to 60°C for 4—-6 hours. Monitor by TLC/LC-MS.
e Workup:
o Quench with saturated NH4Cl solution.

o Extract with Ethyl Acetate (3x). Wash combined organics with brine.
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o Dry over Na2SO0a, filter, and concentrate.

o Purification:

o Flash chromatography (Hexanes/EtOAc gradient). The product typically elutes as a white
to off-white solid.

Visualization: Synthetic Pathway

— Pd(PPh3)4, 60°C
5-Bromo-2-fluorobenzonitrile L. .
(CAS: 179897-89-3) Negishi Coupling

5-(2-chloroallyl)-2-fluorobenzonitrile
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Click to download full resolution via product page

Caption: Negishi coupling strategy for the synthesis of 5-(2-chloroallyl)-2-fluorobenzonitrile.

Reactivity & Applications in Drug Development[6]
[12]

This compound is a "linchpin" intermediate, allowing divergent synthesis into two major classes
of derivatives.

Application 1: Synthesis of 5-Acetonyl-2-
fluorobenzonitrile

The 2-chloroallyl group acts as a masked ketone. Hydrolysis yields the acetonyl (-
CH2C(O)CHs) group, a key motif in many P-CABs and kinase inhibitors.

e Mechanism: Vinyl chloride hydrolysis.
e Conditions: Conc. H2S0a4 (0°C to RT) or Hg(OAc)z2/Formic acid.

e Product: 5-(2-oxopropyl)-2-fluorobenzonitrile.
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Application 2: Heterocyclic Cyclization
(Benzofurans/indoles)

The proximity of the 2-fluoro group and the 5-(2-chloroallyl) tail allows for annulation reactions.
o Benzofuran Synthesis:
o S_NAr: Displace the 2-F with a hydroxide or alkoxide nucleophile.

o Cyclization: The resulting phenol attacks the central carbon of the 2-chloroallyl group (via
Pd-catalysis or radical mechanisms) to close the ring.

o Result: 2-methylbenzofuran-5-carbonitrile derivatives.

Visualization: Divergent Reactivity

5-(2-chloroallyl)-2-fluorobenzonitrile

N

Route A: Hydrolysis Route B: S_NAr + Cyclization
(H2S0O4 or Hg2+) (Base, Pd Catalyst)
Masked Ketone :
. Annulation
Unveiling
5-Acetonyl-2-fluorobenzonitrile 2-Methylbenzofuran-5-carbonitrile
(Ketone Precursor) (Heterocyclic Core)

Click to download full resolution via product page
Caption: Divergent synthesis pathways: Hydrolysis to ketones vs. Cyclization to benzofurans.

Safety & Handling (MSDS Highlights)

o Hazard Classification:
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o Acute Toxicity: Oral/Dermal/Inhalation (Category 4). Benzonitriles can metabolize to
release cyanide ions slowly.

o Skin/Eye Irritation: Category 2.

o Sensitization: Potential skin sensitizer due to the reactive allyl chloride moiety.

Handling Protocols:

o Engineering Controls: Use only in a chemical fume hood.

o PPE: Nitrile gloves (double gloving recommended), safety goggles, and lab coat.

o Storage: Store at 2—8°C under inert gas (Argon). The allyl chloride moiety is prone to
hydrolysis or polymerization if exposed to moisture/heat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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